2-[(But-2-yn-1-yl)amino]benzoic acid

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(but-2-ynylamino)benzoic acid
• InChI: InChI=1S/C11H11NO2/c1-2-3-8-12-10-7-5-4-6-9(10)11(13)14/h4-7,12H,8H2,1H3,(H,13,14)
• InChI Key: ZHLLXFPONLPDOF-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=CC=CC=C1C(=O)O

Description

2-[(But-2-yn-1-yl)amino]benzoic acid is a benzoic acid derivative featuring an amino group substituted with a but-2-yn-1-yl moiety at the ortho position. The benzoic acid core is a well-studied scaffold in medicinal and materials chemistry due to its versatility in forming hydrogen bonds and its role in modulating physicochemical properties. The but-2-yn-1-yl group introduces an alkyne functionality, which may enhance reactivity or serve as a handle for further chemical modifications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-2-yn-1-yl)amino]benzoic acid can be achieved through a multi-step process. One common method involves the reaction of 2-aminobenzoic acid with but-2-yn-1-yl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity of the final product through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its functional groups.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions, often in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of substituted benzoic acid derivatives .

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Analogues

2-Benzoylbenzoic Acid Derivatives

• Substituents : Benzoyl group at the ortho position.
• Properties : These compounds exhibit bitter taste modulation via interactions with T1R2/T1R3 taste receptors. For example, 2-(4-methylbenzoyl)benzoic acid and 2-(4-methoxybenzoyl)benzoic acid show lower ΔGbinding values (-6.2 to -6.5 kcal/mol) compared to saccharin, suggesting stronger receptor binding .
• Contrast : Unlike the alkyne-containing target compound, benzoyl derivatives rely on aromatic stacking for activity, which may limit their solubility compared to alkyne-substituted analogs.

4-(Azetidinone/Thiazolidinone)benzoic Acid Derivatives

• Substituents: Azetidinone or thiazolidinone rings (e.g., 4-(3-chloro-2-(4-hydroxyphenyl)-4-oxoazetidin-1-yl)benzoic acid).
• Synthesis : Prepared via condensation reactions with mercaptoacetic acid and zinc chloride catalysis, followed by recrystallization .
• Activity : These derivatives exhibit antimicrobial properties, with MIC values in the µg/mL range against gram-positive and gram-negative bacteria.
• Comparison : The rigid heterocyclic rings in these compounds may enhance metabolic stability compared to the linear alkyne group in the target compound.

2-(Benzotriazole)benzoic Acid Chelates

• Substituents: Benzotriazole-oxoethylamino group (e.g., 2-(2-(5-benzoyl-1H-benzotriazole-1-yl)-2-oxoethylamino)benzoic acid).
• Activity : Transition metal chelates (Cu²⁺, Ni²⁺) show enhanced antimicrobial activity compared to the free ligand, likely due to increased membrane permeability .
• Contrast : The metal-chelating capability of benzotriazole derivatives introduces redox activity, which is absent in the target compound.

2-Ethoxy Styrylquinoline Derivatives

• Substituents: Ethoxy and styrylquinoline groups (e.g., 2-ethoxy-4-[2-oxoethyl]benzoic acid).
• Activity: Known for radioprotective and antiviral effects, with EC₅₀ values in the low µM range against adenoviruses .
• Comparison: Bulky substituents like styrylquinoline may hinder cellular uptake compared to the compact alkyne group.

Physicochemical Properties

• Solubility : Alkyne groups (as in the target compound) may reduce aqueous solubility compared to polar substituents like methoxy or hydroxyl groups .
• Synthetic Accessibility: The target compound’s alkyne group could be synthesized via Sonogashira coupling, whereas azetidinone derivatives require multi-step cyclization .

Biological Activity

2-[(But-2-yn-1-yl)amino]benzoic acid, a compound featuring both an amino group and a benzoic acid moiety, has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to synthesize available research findings on its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

Chemical Structure

The chemical structure of 2-[(But-2-yn-1-yl)amino]benzoic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{13}\text{N}\text{O}_2$$

Antimicrobial Activity

Research indicates that benzoic acid derivatives exhibit significant antimicrobial properties. In a study assessing various derivatives, compounds similar to 2-[(But-2-yn-1-yl)amino]benzoic acid demonstrated notable activity against both Gram-positive and Gram-negative bacteria.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
2-[(But-2-yn-1-yl)amino]benzoic acid	Staphylococcus aureus	62.5 μg/mL
2-[(But-2-yn-1-yl)amino]benzoic acid	Escherichia coli	100 μg/mL

These findings suggest that the compound could be a promising candidate for developing new antimicrobial agents .

Anti-inflammatory Properties

In vitro studies have shown that derivatives of benzoic acid can inhibit the release of pro-inflammatory cytokines such as TNF-alpha. For instance, compounds with structural similarities to 2-[(But-2-yn-1-yl)amino]benzoic acid were tested for their ability to reduce inflammation in lipopolysaccharide (LPS)-stimulated macrophages.

Compound	Inhibition of TNF-alpha Release (IC50)
2-[(But-2-yn-1-yl)amino]benzoic acid	0.283 mM

This suggests a potential role for the compound in treating inflammatory diseases .

Anticancer Activity

The anticancer potential of 2-[(But-2-yn-1-yl)amino]benzoic acid has been explored in various cancer cell lines. Notably, it was found to induce apoptosis in cancer cells by modulating key signaling pathways.

Cell Line	IC50 (μM)	Mechanism of Action
MCF7 (breast cancer)	4.22	Induction of apoptosis via Bcl-2/Bax modulation
HCT116 (colon cancer)	3.46	Cell cycle arrest at G2/M phase

These results indicate that the compound may serve as a lead structure for developing novel anticancer therapies .

Case Studies

A recent case study evaluated the effects of 2-[(But-2-yn-1-yl)amino]benzoic acid on neuroinflammation. The study utilized animal models subjected to LPS-induced inflammation. The results demonstrated that treatment with the compound significantly reduced microglial activation and astrocyte proliferation, indicating its potential in neurodegenerative disease management .